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Compound of Interest

Compound Name: CL264

Cat. No.: B8104017 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for CL264 (CAS No. 1510712-69-2) was not

publicly available at the time of this writing. The following disposal procedures are based on

general best practices for the disposal of solid, non-halogenated, nitrogen-containing organic

compounds and should be adapted to comply with all applicable local, state, and federal

regulations. Researchers, scientists, and drug development professionals are strongly advised

to consult with their institution's Environmental Health and Safety (EHS) department for specific

guidance.

Immediate Safety and Logistical Information
Proper disposal of CL264 is critical to ensure laboratory safety and environmental protection.

As a combustible solid, it must be handled with care to avoid ignition. Unused or waste CL264
should be treated as hazardous chemical waste and disposed of through an approved

hazardous waste management program.

Operational Plan for Disposal
The primary operational plan for the disposal of CL264 involves segregation, proper packaging

and labeling, and disposal through a certified hazardous waste contractor. Under no

circumstances should CL264 be disposed of in regular trash or down the drain.
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Due to the absence of a specific SDS, a comprehensive table of quantitative data for CL264
cannot be provided. However, based on available information for similar compounds, the

following general characteristics can be considered.

Property Value Source/Comment

Physical State Solid Powder General product descriptions

Color White to beige General product descriptions

Solubility DMSO: 2 mg/mL Sigma-Aldrich Product Page

Storage Temperature 2-8°C Sigma-Aldrich Product Page

Combustibility Combustible Solid General Classification

Experimental Protocols
Protocol for the Segregation and Packaging of Solid CL264 Waste:

Personal Protective Equipment (PPE): Before handling CL264 waste, ensure appropriate

PPE is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Collection: Collect all solid waste contaminated with CL264, including unused

product, contaminated personal protective equipment (e.g., gloves, weighing paper), and any

spill cleanup materials, in a designated, compatible, and clearly labeled hazardous waste

container.

Container Selection: The waste container should be made of a material compatible with

organic solids (e.g., a high-density polyethylene (HDPE) container with a secure lid). The

container must be in good condition with no leaks or cracks.

Labeling: Label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "CL264," the CAS number "1510712-69-2," and the approximate amount of

waste. Also, include the date the waste was first added to the container. Affix any other labels

required by your institution's EHS department.

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area (SAA) that is secure and away from sources of ignition, heat, and incompatible
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materials. The SAA should be under the control of the laboratory personnel.

Disposal Request: Once the waste container is full or has been in storage for the maximum

allowable time according to your institution's policy (typically 90 days), submit a hazardous

waste pickup request to your EHS department.

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of CL264.
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Caption: Workflow for the safe disposal of CL264 waste.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of CL264].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8104017#cl264-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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